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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146 Get Quote

An In-depth Technical Overview of Methanol-d4, Covering its Core Properties, Synthesis, and

Applications in Advanced Scientific Research.

Introduction
Methanol-d4 (CD₃OD), a deuterated isotopologue of methanol, is a pivotal solvent and reagent

in a multitude of advanced scientific disciplines, most notably in Nuclear Magnetic Resonance

(NMR) spectroscopy and the synthesis of deuterated compounds for pharmaceutical

development.[1] Its unique isotopic composition, where all four hydrogen atoms are replaced

by deuterium, renders it nearly transparent in ¹H NMR spectra, thereby providing an

unobstructed view of the analyte's proton signals.[2][3] This technical guide offers a

comprehensive overview of Methanol-d4, detailing its chemical and physical properties,

synthesis, and key experimental applications.

Core Properties of Methanol-d4
The fundamental identifiers and physicochemical properties of Methanol-d4 are summarized

below.
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Property Value

CAS Number 811-98-3

IUPAC Name trideuterio(deuteriooxy)methane

Synonyms Tetradeuteromethanol, Methyl-d3 alcohol-d

Chemical Formula CD₃OD

Molecular Weight 36.07 g/mol

Appearance Colorless liquid

Density 0.888 g/mL at 25 °C

Melting Point -99 °C

Boiling Point 65.4 °C

Refractive Index n20/D 1.326

Isotopic Purity Typically ≥99.8 atom % D

Synthesis of Methanol-d4
A prevalent method for the industrial production of Methanol-d4 involves the catalytic reaction

of deuterium gas (D₂) and carbon monoxide (CO).

Experimental Protocol: Catalytic Synthesis of Methanol-
d4

Reactant Preparation: A pre-mixed gas of deuterium (D₂) and carbon monoxide (CO) is

prepared, typically in a 1:1 volume ratio.

Catalytic Reaction: The gas mixture is passed through a catalyst bed under high pressure

(e.g., 5.5 MPa) and elevated temperature (e.g., 210-380 °C). The catalyst often consists of a

mixture of metal oxides, such as gold oxide, platinum oxide, and rhodium oxide.

Condensation and Collection: The reaction mixture is continuously circulated over the

catalyst. The resulting Methanol-d4 product is then condensed and collected in a separation
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vessel.

Purification: The collected liquid is purified by distillation to yield high-purity Methanol-d4
(typically >99.8%).
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Purified CD₃OD
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Caption: Workflow for the catalytic synthesis of Methanol-d4.

Applications in Research and Development
Methanol-d4 is an indispensable tool for researchers, particularly in the fields of analytical

chemistry and drug development.

NMR Spectroscopy
The primary application of Methanol-d4 is as a solvent for NMR spectroscopy.[2][3] By

replacing protic solvents with their deuterated counterparts, the intense solvent signals that

would otherwise obscure the signals from the analyte are eliminated.

Solubility Test: If the solubility of the analyte is unknown, a small amount is first tested for

solubility in non-deuterated methanol.

Sample Weighing: An appropriate amount of the sample is weighed. Typically, 1-10 mg for ¹H

NMR and 10-50 mg for ¹³C NMR.
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Dissolution: The sample is dissolved in approximately 0.5-0.7 mL of Methanol-d4 in a small

vial.

Filtration (if necessary): If any particulate matter is present, the solution is filtered through a

small plug of glass wool in a Pasteur pipette directly into the NMR tube.

Transfer to NMR Tube: The clear solution is transferred to a clean, dry 5 mm NMR tube.

Capping and Labeling: The NMR tube is securely capped and labeled with the sample

information.

Analyte (1-50 mg)

Dissolve in Vial

Methanol-d4 (0.5-0.7 mL)

Filter (if needed)

Transfer to NMR Tube

Acquire NMR Spectrum

Click to download full resolution via product page

Caption: General workflow for NMR sample preparation using Methanol-d4.

Synthesis of Deuterated Compounds
Methanol-d4 serves as a valuable source of deuterium for the synthesis of isotopically labeled

compounds.[1] These deuterated molecules are of significant interest in drug development as
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the substitution of hydrogen with deuterium can alter the metabolic profile of a drug, potentially

leading to improved pharmacokinetic properties such as a longer half-life.[1][4]

Reaction Setup: In a three-necked flask, add sodium hydroxide and water.

Addition of Methanol-d4: Add Methanol-d4 to the flask and cool the mixture in an ice-water

bath.

Addition of p-Toluenesulfonyl Chloride: A solution of p-toluenesulfonyl chloride in a suitable

solvent (e.g., tetrahydrofuran) is added dropwise to the cooled mixture.

Reaction: The reaction is allowed to proceed, typically overnight at room temperature with

stirring.

Workup: The reaction mixture is filtered, and the filtrate is extracted with an organic solvent

such as ethyl acetate. The organic layer is washed with water and dried over anhydrous

sodium sulfate.

Isolation of Product: The solvent is removed under reduced pressure to yield the deuterated

methyl p-toluenesulfonate product.

Metabolic Studies
In metabolic studies, isotopically labeled compounds are used as tracers to elucidate metabolic

pathways. While methanol itself is metabolized in the body, Methanol-d4 can be used to trace

the fate of the methanol molecule through these pathways.[1] The primary metabolic pathway

for methanol involves its oxidation to formaldehyde and then to formic acid.

Methanol (CD₃OD) Formaldehyde (D₂CO)Alcohol Dehydrogenase Formic Acid (DCOOH)Aldehyde Dehydrogenase CO₂ + D₂OFolate-dependent pathway
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Caption: Metabolic pathway of Methanol-d4 as a tracer.

Conclusion
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Methanol-d4 is a cornerstone deuterated solvent and reagent that empowers researchers and

scientists in a wide array of applications. Its utility in providing clear NMR spectra is

unparalleled, and its role as a deuterium source is critical in the development of next-

generation pharmaceuticals. A thorough understanding of its properties and applications, as

outlined in this guide, is essential for its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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